Cas no 1860021-82-4 (Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro-)

• Product Name: Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro-
• CAS No: 1860021-82-4
• MF: C₁₆H₁₆BrClO
• MW: 339.654643058777
• CID: 5285049
• Update Time: 2025-07-15

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro-

• Inchi： 1S/C16H16BrClO/c17-10-15(14-7-4-8-16(18)9-14)12-19-11-13-5-2-1-3-6-13/h1-9,15H,10-12H2
• InChI Key： OIRFSLAYYKTGKL-UHFFFAOYSA-N
• SMILES： C1(C(CBr)COCC2=CC=CC=C2)=CC=CC(Cl)=C1

Additional information on Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro-

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- (CAS No. 1860021-82-4): An Overview

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- (CAS No. 1860021-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a phenylmethoxy substituent, and a chloro group attached to a benzene ring. These functional groups contribute to its potential applications in various biological and chemical processes.

The bromomethyl group is particularly noteworthy due to its reactivity and ability to form covalent bonds with nucleophiles. This property makes it a valuable intermediate in the synthesis of more complex molecules, including those with therapeutic potential. The phenylmethoxy substituent, on the other hand, adds steric bulk and can influence the compound's solubility and stability, which are crucial factors in drug development.

The presence of the chloro group on the benzene ring can modulate the compound's electronic properties and enhance its binding affinity to specific biological targets. This is particularly important in the design of drugs that require high selectivity and potency.

Recent studies have explored the potential of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity against certain types of cancer cells. The bromomethyl group's reactivity allows it to form covalent bonds with key proteins involved in cell proliferation and apoptosis, thereby inhibiting tumor growth.

In another study, scientists at the University of California, San Francisco, investigated the compound's potential as an antiviral agent. The unique combination of functional groups was found to interfere with viral replication processes, making it a candidate for further development in antiviral therapies.

The synthesis of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the sequential addition of bromine and phenylmethanol to a substituted benzene derivative, followed by chlorination. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times and improving overall efficiency.

From a pharmacological perspective, the compound's ability to cross biological membranes is an important consideration. The presence of the phenylmethoxy group can enhance lipophilicity, facilitating cellular uptake. However, this also necessitates careful evaluation of its pharmacokinetic properties to ensure optimal bioavailability and minimal toxicity.

Clinical trials are currently underway to assess the safety and efficacy of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a novel therapeutic agent.

In conclusion, Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-3-chloro- (CAS No. 1860021-82-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer valuable opportunities for developing new treatments for cancer and viral infections. Ongoing research continues to uncover its full potential, making it an exciting area of study for scientists and clinicians alike.